Cas no 920185-19-9 (1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one)

• Product Name: 1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one
• CAS No: 920185-19-9
• MF: C₂₀H₂₅N₇O₂
• MW: 395.458203077316
• CID: 5496534
• Update Time: 2025-05-24

1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]butan-1-one
• 1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one

• Inchi： 1S/C20H25N7O2/c1-3-5-17(28)25-10-12-26(13-11-25)19-18-20(22-14-21-19)27(24-23-18)15-6-8-16(9-7-15)29-4-2/h6-9,14H,3-5,10-13H2,1-2H3
• InChI Key： GLMCMTNKGQRCEF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(OCC)C=C4)N=NC=32)CC1)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one

Introduction to Compound with CAS No. 920185-19-9 and Product Name: 1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one

Compound with the CAS number 920185-19-9 and the product name 1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key heterocyclic moieties, including a triazole ring and a pyrimidine ring, which are well-documented for their biological activity. The presence of a piperazine moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The 4-ethoxyphenyl substituent plays a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity to biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in preclinical studies.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The combination of the triazole and pyrimidine rings has been shown to exhibit broad-spectrum activity against various bacterial and fungal strains. This is particularly relevant in the context of rising antibiotic resistance, where novel therapeutic agents are urgently needed. Preliminary studies have demonstrated that derivatives of this compound exhibit significant efficacy against multidrug-resistant pathogens, making it a valuable addition to the arsenal of antimicrobial compounds.

In addition to its antimicrobial properties, this compound has also shown promise as a kinase inhibitor. The piperazine moiety is known to interact with ATP-binding pockets in kinases, thereby inhibiting their activity. This mechanism has been explored in the development of anticancer agents, where kinase inhibition can disrupt tumor growth and proliferation. Further research is ongoing to identify specific kinases targeted by this compound and to optimize its potency and selectivity.

The 1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one structure also exhibits interesting pharmacokinetic properties, which are critical for its clinical translation. Studies have indicated that this compound has favorable solubility and stability under physiological conditions, suggesting potential for oral administration. Additionally, preliminary toxicity studies have shown that it exhibits low systemic toxicity at therapeutic doses, raising hopes for its safe use in humans.

Recent developments in computational chemistry have accelerated the discovery process for novel bioactive compounds like this one. Molecular docking simulations have been used to predict binding interactions between this compound and various biological targets, providing insights into its mechanism of action. These computational approaches have complemented traditional experimental methods, allowing researchers to rapidly screen large libraries of compounds for potential therapeutic applications.

The role of heterocyclic compounds in drug discovery cannot be overstated. These molecules often form the backbone of many FDA-approved drugs due to their diverse biological activities and favorable pharmacokinetic profiles. The structural features of this compound make it a prime example of how heterocyclic chemistry can be leveraged to develop novel therapeutics. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the biological activity of these compounds to meet specific therapeutic needs.

As research continues to uncover new applications for this compound, it is likely that it will find utility in treating a range of diseases beyond antimicrobial infections and cancer. Its versatility as a pharmacological tool makes it an attractive candidate for further development by pharmaceutical companies and academic research institutions alike.

In conclusion, compound with CAS No. 920185-19-9 and product name 1-{4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}butan-1-one represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and promising biological activities make it a valuable asset in the ongoing fight against infectious diseases and cancer. As research progresses, this compound is poised to make substantial contributions to modern medicine.